N-1,3-benzodioxol-5-yl-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-1,3-benzodioxol-5-yl-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C25H24N4O5 and its molecular weight is 460.49. The purity is usually 95%.
BenchChem offers high-quality N-1,3-benzodioxol-5-yl-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-1,3-benzodioxol-5-yl-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Drug-likeness and Antimicrobial Activity
A study by Pandya et al. (2019) synthesized a library of compounds and investigated their in silico ADME (Absorption, Distribution, Metabolism, and Excretion) prediction properties, in vitro antibacterial, antifungal, and antimycobacterial activities. The synthesized compounds showed good to moderate activity against bacterial strains, with some compounds exhibiting better antimycobacterial agents compared with standard drugs like ciprofloxacin and pyrazinamide. The in-silico analysis suggested that these compounds possess excellent drug-likeness properties, indicating their potential as therapeutic agents (Pandya, Dave, Patel, & Desai, 2019).
Radioligand and Receptor Studies
Research by Baraldi et al. (2004) explored MRE 2029-F20, a compound related to benzodioxol derivatives, as a selective antagonist ligand of A2B adenosine receptors. This study highlighted the use of [3H]-MRE 2029-F20 in pharmacological characterization of the human A2B adenosine receptor subtype, showcasing the importance of such compounds in receptor studies and the development of radioligands for scientific research (Baraldi et al., 2004).
Antioxidant and Anti-inflammatory Potential
Compounds structurally similar to N-1,3-benzodioxol-5-yl-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide have been synthesized and assessed for their antioxidant and anti-inflammatory activities. One such study by Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and analyzed their antioxidant activity through in vitro assays, revealing significant antioxidant potential. This indicates that compounds with similar structures could be explored for their antioxidant and anti-inflammatory properties, contributing to the development of new therapeutic agents (Chkirate et al., 2019).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4O5/c1-2-3-12-32-19-7-4-17(5-8-19)20-14-21-25(31)28(10-11-29(21)27-20)15-24(30)26-18-6-9-22-23(13-18)34-16-33-22/h4-11,13-14H,2-3,12,15-16H2,1H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWNYOFUGCFGOSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.